Cas no 4798-58-7 (2-hexen-4-ol)

2-hexen-4-ol Properties

Names and Identifiers

• 2-hexen-4-ol
• (+/-)-(E)-3-hexen-2-ol
• 2-Hexen-4-ol, cis + trans
• hex-4-en-3-ol
• α-Ethyl-γ-methylallyl alcohol
• rac-trans-hex-4-en-3-ol
• 2-HEXENE-4-OL MIXTURE OF CIS &amp
• Allyl alcohol, 1-ethyl-3-methyl-
• (rac,E)-hex-4-en-3-ol
• (E)-hex-4-en-3-ol
• 2-hexene-4-ol
• amp
• hex-2-en-4-ol
• 4-HEXEN-3-OL
• TRANS-I&amp
• trans-4-hexen-3-ol
• Allyl alcohol,1-ethyl-3-methyl
• Hex-4-en-3-ol
• NSC93799
• AI3-28613
• NIOSH/MP4195000
• 4798-58-7
• 2-Hexen-4-ol
• AKOS006229295
• SCHEMBL716187
• 4-Hexen-3-ol
• EINECS 225-356-6
• NSC 93799
• NSC-93799
• MP41950000
• MFCD00021919
• .alpha.-Ethyl-.gamma.-methylallyl alcohol
• +Expand

• MDL： MFCD00021919
• InChIKey： KWUXUOPPQQMMIL-HWKANZROSA-N
• Inchi： InChI=1S/C6H12O/c1-3-5-6(7)4-2/h3,5-7H,4H2,1-2H3/b5-3+
• SMILES： CCC(C=CC)O

Computed Properties

• Exact Mass: 100.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 100.088815
• Heavy Atom Count: 7
• Complexity: 57.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.33340
• PSA: 20.23000
• Refractive Index: 1.4273 (estimate)
• Boiling Point: 135.25°C
• Melting Point: 22.55°C (estimate)
• Flash Point: 40.7°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0.8489 (estimate)